![molecular formula C34H30N2O7 B2493519 ethyl 5-((2-(2,6-dimethoxybenzamido)benzoyl)oxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate CAS No. 391862-33-2](/img/structure/B2493519.png)
ethyl 5-((2-(2,6-dimethoxybenzamido)benzoyl)oxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate
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Description
Ethyl 5-((2-(2,6-dimethoxybenzamido)benzoyl)oxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C34H30N2O7 and its molecular weight is 578.621. The purity is usually 95%.
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Scientific Research Applications
- Ethyl 5-((2-(2,6-dimethoxybenzamido)benzoyl)oxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate has been investigated for its antioxidant properties. In vitro studies have shown that it possesses total antioxidant activity, free radical scavenging ability, and metal chelating properties . These characteristics make it relevant for research related to oxidative stress, aging, and cellular protection.
- Researchers have evaluated the antibacterial activity of this compound against both gram-positive and gram-negative bacteria. By comparing it with control drugs, they found that some synthesized derivatives exhibit effective antibacterial properties . This application could be valuable in developing new antimicrobial agents.
- Benzamides, including this compound, have been widely explored in drug discovery. Their diverse biological activities include anti-tumor, anti-microbial, anti-inflammatory, and anti-fungal effects . Investigating the structure-activity relationship (SAR) of this compound could lead to novel drug candidates.
- Amide compounds find use in various industrial sectors, such as plastics, rubber, paper, and agriculture . Ethyl 5-((2-(2,6-dimethoxybenzamido)benzoyl)oxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate may have applications in these areas due to its structural versatility.
- Amides are prevalent in natural products, proteins, and synthetic intermediates. Researchers can explore the compound’s behavior in biological systems, potentially uncovering new insights into its interactions and effects .
- The compound’s structure suggests it could serve as a building block for synthesizing heterocyclic systems. Similar esters have been used in reactions leading to various heterocycles, such as pyranones and phenylpyrazoles. Investigating its reactivity and participating in chemical transformations could be an exciting avenue for research.
Antioxidant Activity
Antibacterial Potential
Drug Discovery and Medicinal Chemistry
Industrial Applications
Biochemical Studies and Natural Product Research
Heterocyclic Synthesis
properties
IUPAC Name |
ethyl 5-[2-[(2,6-dimethoxybenzoyl)amino]benzoyl]oxy-2-methyl-1-phenylindole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H30N2O7/c1-5-42-34(39)30-21(2)36(22-12-7-6-8-13-22)27-19-18-23(20-25(27)30)43-33(38)24-14-9-10-15-26(24)35-32(37)31-28(40-3)16-11-17-29(31)41-4/h6-20H,5H2,1-4H3,(H,35,37) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUBJKBVXVWRIMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OC(=O)C3=CC=CC=C3NC(=O)C4=C(C=CC=C4OC)OC)C5=CC=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H30N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
578.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 5-((2-(2,6-dimethoxybenzamido)benzoyl)oxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate |
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